Mycorradicin
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Overview
Description
Mycorradicin is a medium-chain fatty acid.
Scientific Research Applications
Suppression of Oxidative Burst in Cell Cultures
Mycorradicin, a major component of the yellow pigment in maize colonized by arbuscular mycorrhizal fungi, has been studied for its effects on oxidative burst reactions in cell cultures. In a study involving tobacco and alfalfa cell cultures, this compound was found to have no effect on the oxidative burst or alkalinization reactions induced by elicitors (Schröder, Hildebrandt, Bothe, & Niehaus, 2001).
Carotenoid Biosynthesis in Arbuscular Mycorrhizal Roots
Research on Lotus japonicus, a model legume, revealed that this compound levels were unexpectedly high compared to other carotenoid cleavage products. This study suggested that this compound's presence in arbuscular mycorrhizal (AM) roots of various plants might be indicative of activated carotenoid biosynthesis upon mycorrhization, a process that could be independent of detectable levels of this compound (Fester, Wray, Nimtz, & Strack, 2005).
Enhancing Valerenic Acid Accumulation under Stress
A study focusing on Valeriana officinalis L., a medicinal plant, examined the effect of arbuscular mycorrhizal fungi under salinity stress. The study found that mycorrhizal inoculation generally increased salt tolerance, positively affected plant growth, and notably increased valerenic acid production, highlighting the potential use of mycorrhizal technology to enhance growth and augment bioactive compounds production in plants under stress conditions (Amanifar & Toghranegar, 2020).
Stimulation of Carotenoid Metabolism
The development of AM roots correlates with the accumulation of isoprenoids, including this compound. Research has shown a strong stimulation of carotenoid metabolism in such roots, indicating that this compound is synthesized via a C40 precursor carotenoid and that its biosynthesis is induced at least partially at the transcriptional level (Fester et al., 2002).
Properties
CAS No. |
160162-46-9 |
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Molecular Formula |
C14H16O4 |
Molecular Weight |
248.27 g/mol |
IUPAC Name |
(2E,4E,6E,8E,10E)-4,9-dimethyldodeca-2,4,6,8,10-pentaenedioic acid |
InChI |
InChI=1S/C14H16O4/c1-11(7-9-13(15)16)5-3-4-6-12(2)8-10-14(17)18/h3-10H,1-2H3,(H,15,16)(H,17,18)/b4-3+,9-7+,10-8+,11-5+,12-6+ |
InChI Key |
UXBCAWHJMZPSBQ-HBPHNZTASA-N |
Isomeric SMILES |
C/C(=C\C=C\C=C(\C=C\C(=O)O)/C)/C=C/C(=O)O |
SMILES |
CC(=CC=CC=C(C)C=CC(=O)O)C=CC(=O)O |
Canonical SMILES |
CC(=CC=CC=C(C)C=CC(=O)O)C=CC(=O)O |
Synonyms |
mycorradicin |
Origin of Product |
United States |
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